Cas no 10140-30-4 (4-Octadecene-1,3-diol, 2-amino-)

4-Octadecene-1,3-diol, 2-amino- structure
10140-30-4 structure
Product Name:4-Octadecene-1,3-diol, 2-amino-
CAS No:10140-30-4
MF:C18H37NO2
MW:299.491885900497
CID:1128931
PubChem ID:5353955
Update Time:2025-04-20

4-Octadecene-1,3-diol, 2-amino- Chemical and Physical Properties

Names and Identifiers

    • 4-Octadecene-1,3-diol, 2-amino-
    • sphingosin
    • CHEBI:194383
    • CHEMBL287150
    • 2-amino-4-octadecene-1,3-diol
    • WWUZIQQURGPMPG-CCEZHUSRSA-N
    • 2-Aminooctadec-4-ene-1,3-diol
    • SMP1_000101
    • Q27120737
    • C18_Sphingosine*
    • CHEMBL67166
    • (E)-2-Amino-octadec-4-ene-1,3-diol
    • (4E)-2-Amino-4-octadecene-1,3-diol
    • 2-aminooctadec-4-ene-1,3-diols
    • 10140-30-4
    • DB-267082
    • S 6879
    • BDBM50009730
    • 4-Octadecene-1,3-diol, 2-amino-, [R*,S*-(E)]-(.+/-.)-
    • Erythrosphingosine
    • CCG-205126
    • C18_Sphingosine
    • CHEBI:46964
    • EU-0101049
    • (4E)-2-Amino-4-octadecene-1,3-diol #
    • SPB 18:1;2O
    • 2-Amino-octadec-4-ene-1,3-diol(Sphingosine)
    • AKOS040758835
    • (E)-2-aminooctadec-4-ene-1,3-diol
    • Inchi: 1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h14-15,17-18,20-21H,2-13,16,19H2,1H3/b15-14+
    • InChI Key: WWUZIQQURGPMPG-CCEZHUSRSA-N
    • SMILES: CCCCCCCCCCCCC/C=C/C(C(CO)N)O

Computed Properties

  • Exact Mass: 299.282429g/mol
  • Monoisotopic Mass: 299.282429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Molecular Weight: 299.5g/mol
  • XLogP3: 5.3
  • Topological Polar Surface Area: 66.5Ų
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